Cas no 2172634-92-1 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}but-2-enoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}but-2-enoic acid
• CAS No: 2172634-92-1
• MF: C₂₅H₂₁N₃O₅
• MW: 443.451346158981
• CID: 5922822
• PubChem ID: 165489043
• Update Time: 2025-08-05

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}but-2-enoic acid
• EN300-1492285
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}but-2-enoic acid
• 2172634-92-1

• Inchi： 1S/C25H21N3O5/c29-22(30)12-6-14-27-24(31)23-21(11-5-13-26-23)28-25(32)33-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-13,20H,14-15H2,(H,27,31)(H,28,32)(H,29,30)/b12-6+
• InChI Key： SQQOWYZUUDKUIR-WUXMJOGZSA-N
• SMILES： O(C(NC1=CC=CN=C1C(NC/C=C/C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 443.14812078g/mol
• Monoisotopic Mass: 443.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 118Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}but-2-enoic acid

Introduction to 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}but-2-enoic Acid (CAS No. 2172634-92-1)

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}but-2-enoic acid (CAS No. 2172634-92-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Pic-Acid, is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyridine ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and diagnostic agents.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}but-2-enoic acid makes it an excellent candidate for use in solid-phase peptide synthesis (SPPS), where it can protect the amino group of the pyridine ring during the synthesis process. This ensures that the desired peptide sequence is formed without unwanted side reactions.

The pyridine ring is another key structural feature of this compound. Pyridine derivatives are known for their biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The combination of the Fmoc protecting group and the pyridine ring in 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}but-2-enoic acid suggests that it could be a valuable intermediate in the synthesis of more complex molecules with therapeutic potential.

Recent research has highlighted the potential of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}but-2-enoic acid in the development of targeted drug delivery systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a linker in prodrug strategies, where it can be cleaved under specific biological conditions to release the active drug molecule. This approach has shown promise in improving the pharmacokinetic properties and reducing the side effects of various drugs.

In addition to its applications in drug development, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}but-2-enoic acid has also been explored for its potential as a diagnostic agent. The Fmoc group can be modified to incorporate fluorescent or radioactive labels, making it useful for imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This dual functionality as both a therapeutic and diagnostic agent makes it an attractive candidate for further research and development.

The synthesis of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}but-2-en oic acid typically involves several steps, including the protection of the amino group with Fmoc, the formation of the pyridine ring, and the introduction of the formamido group. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound on a larger scale, which is crucial for its practical applications.

In conclusion, 4-{3-{({(9H-fluoren -9 - yl )methoxy carbony l } amino ) pyri din - 2 - yl form amido } but - 2 - enoic acid (CAS No. 2172634 - 92 - 1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it suitable for use in peptide synthesis, targeted drug delivery systems, and diagnostic imaging applications. Ongoing research continues to explore new avenues for its application, further highlighting its importance in modern pharmaceutical science.